Cas no 198134-12-2 (L-Glutamine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-phenyl-)

• Product Name: L-Glutamine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-phenyl-
• CAS No: 198134-12-2
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 3874544
• PubChem ID: 163198804
• Update Time: 2025-07-19

L-Glutamine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-phenyl-
• Fmoc-L-Gln(Ph)-OH
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(phenylcarbamoyl)butanoic acid
• N2-Fmoc-N5-phenyl-L-glutamine
• N2-(((9H-FLUOREN-9-YL)METHOXY)CARBONYL)-N2-PHENYL-L-GLUTAMINE
• E84118
• 198134-12-2
• (2S)-4-carbamoyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(phenyl)amino)butanoic acid
• AS-84836
• (2S)-5-amino-2-[N-(9H-fluoren-9-ylmethoxycarbonyl)anilino]-5-oxopentanoic acid

• Inchi： 1S/C26H24N2O5/c27-24(29)15-14-23(25(30)31)28(17-8-2-1-3-9-17)26(32)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-23H,14-16H2,(H2,27,29)(H,30,31)/t23-/m0/s1
• InChI Key： WPQPXNGSEAVSGB-QHCPKHFHSA-N
• SMILES： O(C(N(C1C=CC=CC=1)[C@H](C(=O)O)CCC(N)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 110Ų

Additional information on L-Glutamine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-phenyl-

Introduction to L-Glutamine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-phenyl- (CAS No. 198134-12-2)

L-Glutamine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-phenyl-, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 198134-12-2, is a derivative of L-glutamine, featuring an intricate structure that includes a 9H-fluoren-9-ylmethoxy carbonyl group and a phenyl moiety. The unique combination of these structural elements imparts distinct chemical properties and biological activities, making it a subject of intense study in various scientific disciplines.

The synthesis and application of this compound have been explored in multiple contexts, particularly in the realm of drug discovery and molecular biology. The presence of the N2-(9H-fluoren-9-ylmethoxy)carbonyl group suggests potential utility in the modification of peptides and proteins, which is a critical step in the development of biopharmaceuticals. This modification can enhance the stability and bioavailability of therapeutic agents, thereby improving their efficacy.

In recent years, there has been growing interest in the role of L-glutamine derivatives in modulating cellular processes. L-Glutamine is an essential amino acid that plays a vital role in protein synthesis, immune function, and metabolic regulation. The introduction of the phenyl group and the 9H-fluoren-9-ylmethoxy moiety into the glutamine backbone may confer additional biological activities, such as enhanced binding affinity to specific targets or improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. For instance, studies have indicated that L-glutamine derivatives can exhibit anti-inflammatory properties by inhibiting the release of pro-inflammatory cytokines. The structural features of L-Glutamine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-phenyl-, may contribute to its ability to modulate immune responses, making it a promising candidate for therapeutic intervention in conditions such as autoimmune disorders and chronic inflammation.

The use of advanced computational methods has further elucidated the mechanistic basis of this compound's biological effects. Molecular modeling studies have revealed that the interaction between the phenyl group and biological targets is critical for its pharmacological activity. These insights have guided the design of more potent derivatives with optimized binding properties.

In addition to its therapeutic potential, L-Glutamine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-phenyl-, has been explored for its role in enhancing cellular repair mechanisms. Research has demonstrated that this compound can stimulate the proliferation of satellite cells in muscle tissue, which may have implications for treating muscular dystrophies and injuries. The ability to modulate cellular repair processes makes this compound a valuable tool in regenerative medicine.

The development of novel synthetic methodologies has also been a focus area for researchers working with this compound. Efficient synthetic routes have enabled the large-scale production of L-Glutamine derivatives, facilitating their use in both preclinical and clinical studies. These advancements have opened new avenues for exploring the therapeutic applications of this class of compounds.

The safety profile of L-Glutamine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-phenyl-, has been carefully evaluated through rigorous toxicological studies. Preliminary findings suggest that this compound is well-tolerated at relevant doses, with minimal adverse effects observed. However, further research is needed to fully characterize its safety profile and long-term effects.

In conclusion, L-Glutamine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-phenyl-- (CAS No. 198134-12^-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure and biological activities make it a valuable tool for drug discovery and therapeutic intervention. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in addressing various health challenges.